molecular formula C24H26O3 B8600282 Tricyclo(3.3.1.13,7)decane-1-carboxylic acid, (3-phenoxyphenyl)methyl CAS No. 93107-39-2

Tricyclo(3.3.1.13,7)decane-1-carboxylic acid, (3-phenoxyphenyl)methyl

Cat. No.: B8600282
CAS No.: 93107-39-2
M. Wt: 362.5 g/mol
InChI Key: XKDDIFWVDDRIOK-UHFFFAOYSA-N
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Description

Tricyclo(3.3.1.13,7)decane-1-carboxylic acid, (3-phenoxyphenyl)methyl is a useful research compound. Its molecular formula is C24H26O3 and its molecular weight is 362.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

93107-39-2

Molecular Formula

C24H26O3

Molecular Weight

362.5 g/mol

IUPAC Name

(3-phenoxyphenyl)methyl adamantane-1-carboxylate

InChI

InChI=1S/C24H26O3/c25-23(24-13-18-9-19(14-24)11-20(10-18)15-24)26-16-17-5-4-8-22(12-17)27-21-6-2-1-3-7-21/h1-8,12,18-20H,9-11,13-16H2

InChI Key

XKDDIFWVDDRIOK-UHFFFAOYSA-N

Canonical SMILES

C1C2CC3CC1CC(C2)(C3)C(=O)OCC4=CC(=CC=C4)OC5=CC=CC=C5

Origin of Product

United States

Synthesis routes and methods

Procedure details

1 g (5.03 mmol) of tricyclo[3.3.1.13,7 ]decane-1-carbonyl chloride, 1.01 g (5.04 mmol) of 3-phenoxybenzyl alcohol and 0.08 g (10.07 mmol) of anhydrous pyridine were dissolved in 30 ml of anhydrous benzene. The mixture was stirred at room temperature for 66 hours. Then the reaction was terminated. The resulting pyridine hydrochloride was removed by filtration and the filtrate was thoroughly washed with 1N hydrochloric acid, 5% sodium carbonate and then saturated saline solution, and dried over sodium sulfate. The solvent was removed to obtain 1.8 g of an oily material. Purification by column chromatography on silica gel employing a developer consisting of n-hexane and benzene (1:1) gave 1.69 g (yield 93%) of a colorless oily material.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.01 g
Type
reactant
Reaction Step One
Quantity
0.08 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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